Cas no 2228875-19-0 (O-(3,5-dibromopyridin-2-yl)methylhydroxylamine)

• Product Name: O-(3,5-dibromopyridin-2-yl)methylhydroxylamine
• CAS No: 2228875-19-0
• MF: C₆H₆Br₂N₂O
• MW: 281.932639598846
• CID: 5911235
• PubChem ID: 165645274
• Update Time: 2025-06-14

O-(3,5-dibromopyridin-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3,5-dibromopyridin-2-yl)methylhydroxylamine
• O-[(3,5-dibromopyridin-2-yl)methyl]hydroxylamine
• 2228875-19-0
• EN300-1918965

• Inchi： 1S/C6H6Br2N2O/c7-4-1-5(8)6(3-11-9)10-2-4/h1-2H,3,9H2
• InChI Key： ZTHHBVSSJPXRQV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CON)Br

Computed Properties

• Exact Mass: 281.88264g/mol
• Monoisotopic Mass: 279.88469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų

Additional information on O-(3,5-dibromopyridin-2-yl)methylhydroxylamine

Research Brief on O-(3,5-dibromopyridin-2-yl)methylhydroxylamine (CAS: 2228875-19-0) in Chemical Biology and Pharmaceutical Applications

O-(3,5-dibromopyridin-2-yl)methylhydroxylamine (CAS: 2228875-19-0) is a novel chemical entity that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique dibromopyridinyl and hydroxylamine functional groups, exhibits potential as a versatile building block for drug discovery and biochemical tool development. Recent studies have explored its applications in targeted protein modification, enzyme inhibition, and as a precursor for the synthesis of more complex bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of O-(3,5-dibromopyridin-2-yl)methylhydroxylamine as a selective protein modification reagent. The compound demonstrated remarkable efficiency in covalently binding to cysteine residues under physiological conditions, making it a promising candidate for the development of targeted covalent inhibitors. This property is particularly valuable in addressing challenging drug targets, such as those with shallow binding pockets or those requiring prolonged target engagement for therapeutic efficacy.

The synthetic accessibility of O-(3,5-dibromopyridin-2-yl)methylhydroxylamine has been significantly improved through recent methodological advances. A 2024 publication in Organic Letters described an optimized two-step synthesis from commercially available 3,5-dibromo-2-hydroxymethylpyridine, achieving an overall yield of 68% with excellent purity. This development has facilitated broader investigation of the compound's properties and applications across multiple research groups.

Structural-activity relationship (SAR) studies have revealed that the dibromo substitution pattern on the pyridine ring is crucial for maintaining the compound's reactivity while providing sufficient steric bulk to confer selectivity in biological interactions. The hydroxylamine moiety serves as both a reactive handle for conjugation and a potential pharmacophore, contributing to the molecule's diverse applications. These features make CAS 2228875-19-0 particularly interesting for fragment-based drug discovery approaches.

Recent preclinical investigations have explored the therapeutic potential of derivatives based on this scaffold. In oncology research, analogs of O-(3,5-dibromopyridin-2-yl)methylhydroxylamine have shown promising activity against bromodomain-containing proteins, a class of epigenetic readers implicated in various cancers. The compound's ability to serve as a warhead in PROTAC (proteolysis targeting chimera) design has also been demonstrated, offering new avenues for targeted protein degradation strategies.

From a safety and pharmacokinetic perspective, preliminary studies indicate that O-(3,5-dibromopyridin-2-yl)methylhydroxylamine exhibits favorable metabolic stability and moderate membrane permeability. These characteristics, combined with its synthetic tractability, suggest that this compound could serve as a valuable starting point for the development of both research tools and potential therapeutic candidates. However, further optimization may be required to address potential off-target effects observed in some cellular assays.

The unique chemical properties of CAS 2228875-19-0 have also enabled its application in chemical biology beyond pharmaceutical development. Researchers have successfully employed this compound in activity-based protein profiling (ABPP) studies, where it has proven effective in identifying and characterizing novel enzymatic targets. Its reactivity profile allows for selective labeling of active sites, providing valuable insights into enzyme function and mechanism.

Looking forward, the versatility of O-(3,5-dibromopyridin-2-yl)methylhydroxylamine suggests it will continue to be an important tool in chemical biology and drug discovery. Ongoing research is exploring its use in developing covalent inhibitors for challenging targets, as well as its potential in creating novel bioconjugates for diagnostic applications. The compound's unique combination of reactivity and selectivity positions it as a valuable asset in the medicinal chemist's toolkit.